Cas no 1794840-96-2 ((phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate)

• Product Name: (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate
• CAS No: 1794840-96-2
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5324145
• Update Time: 2025-07-21

(phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• (2-anilino-2-oxoethyl) 2-(2-methoxyphenyl)acetate
• 2-oxo-2-(phenylamino)ethyl (2-methoxyphenyl)acetate
• (PHENYLCARBAMOYL)METHYL 2-(2-METHOXYPHENYL)ACETATE
• STL194512
• 2-oxo-2-(phenylamino)ethyl 2-(2-methoxyphenyl)acetate
• (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate

• Inchi： 1S/C17H17NO4/c1-21-15-10-6-5-7-13(15)11-17(20)22-12-16(19)18-14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H,18,19)
• InChI Key： TYUXUUQMRAKRQP-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=CC=1)=O)C(CC1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• XLogP3: 2.6
• Topological Polar Surface Area: 64.599

Additional information on (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate

Introduction to (Phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate (CAS No. 1794840-96-2)

(Phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate, with the CAS number 1794840-96-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and fine chemical intermediates. Its unique chemical properties make it a subject of interest for researchers exploring innovative synthetic pathways and pharmacological mechanisms.

The molecular structure of (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate consists of a phenylcarbamoyl group attached to a methyl ester of 2-(2-methoxyphenyl)acetic acid. This configuration imparts distinct reactivity and functionalization possibilities, making it a valuable building block in organic synthesis. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse chemical modifications, which can be exploited to tailor its biological activity and physicochemical properties.

In recent years, there has been growing interest in the development of bioactive molecules that incorporate aromatic heterocycles and functionalized aromatic systems. The (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate compound aligns well with this trend, as its structural features are reminiscent of many pharmacologically active compounds. For instance, the methoxy group on the phenyl ring can influence metabolic stability and bioavailability, while the carbamoyl moiety offers opportunities for further derivatization into more complex scaffolds.

One of the most compelling aspects of (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate is its potential role in drug discovery. Researchers have been exploring its utility as an intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise in modulating enzymes involved in inflammatory responses and cancer progression. The ability to fine-tune its structure through strategic functionalization makes it a versatile tool for medicinal chemists.

The synthesis of (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions, esterification processes, and selective functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aryl-aryl or aryl-heteroaryl bonds efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase the advancements in green chemistry principles, emphasizing atom economy and minimal waste generation.

The pharmacological profile of (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate is an area of active investigation. Preliminary studies suggest that certain derivatives exhibit inhibitory activity against enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation. Additionally, modifications to the phenyl ring or the carbamoyl group have been explored to enhance binding affinity and selectivity towards specific biological targets. Such findings underscore the importance of structural diversity in optimizing drug-like properties.

The use of computational chemistry has further accelerated the discovery process for this compound. Molecular modeling techniques allow researchers to predict binding interactions between (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate derivatives and their target proteins with high precision. This approach has been instrumental in guiding synthetic efforts towards more potent and selective candidates. Furthermore, virtual screening methods enable the rapid identification of promising scaffolds from large chemical libraries, streamlining the drug discovery pipeline.

In conclusion, (phenylcarbamoyl)methyl 2-(2-methoxyphenyl)acetate (CAS No. 1794840-96-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. Its synthesis exemplifies modern organic synthesis techniques, while its pharmacological properties offer exciting opportunities for further research and development. As our understanding of biological pathways continues to expand, compounds like this are poised to play a crucial role in shaping the future of medicine.